Cas no 7321-55-3 (Dimethylmalononitrile)

• Product Name: Dimethylmalononitrile
• CAS No: 7321-55-3
• MF: C₅H₆N₂
• MW: 94.1145405769348
• MDL: MFCD01321253
• CID: 571833
• PubChem ID: 354335634
• Update Time: 2025-05-20

Dimethylmalononitrile Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2,2-dimethyl-
• Dimethylmalononitrile
• 2,2-dimethylpropanedinitrile
• 2,2-Dicyanopropane
• 2,2-dimethyl malononitrile
• 2,2-dimethylmalodinitrile
• 2,2-dimethyl-propanedinitrile
• dicyanodi(methyl)methane
• Dimethylmalonodinitrile
• Malononitrile,dimethyl
• Propanedinitrile,dimethyl
• Dimethyldicyanomethane
• Propanedinitrile, dimethyl-
• 2,2-Dimethylmalononitrile
• Malononitrile, dimethyl-
• dimethylpropanedinitrile
• BCMJJXWXMZYZKN-UHFFFAOYSA-N
• NSC86109
• Dimethyl malononitrile
• 2,2-dimethyl-malononitrile
• Dimethylmalononitrile, 97%
• 2,2-Dimethylmalononitrile #
• CS-0098561
• NSC 86109
• D5514
• AKOS015912471
• DKA7D8BU8C
• FT-0691323
• F16284
• MFCD01321253
• 7321-55-3
• SY224275
• DTXSID20223456
• PS-17798
• EN300-749626
• UNII-DKA7D8BU8C
• PROPANEDINITRILE, 2,2-DIMETHYL-
• NSC-86109

• MDL： MFCD01321253
• Inchi： 1S/C5H6N2/c1-5(2,3-6)4-7/h1-2H3
• InChI Key： BCMJJXWXMZYZKN-UHFFFAOYSA-N
• SMILES： N#CC(C#N)(C)C

Computed Properties

• Exact Mass: 94.05310
• Monoisotopic Mass: 94.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.6
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.9690 (rough estimate)
• Melting Point: 34°C(lit.)
• Boiling Point: 120°C/24.8mmHg(lit.)
• Flash Point: Fahrenheit: 145.4 ° f
  Celsius: 63 ° c
  
• Refractive Index: 1.5400 (estimate)
• PSA: 47.58000
• LogP: 1.05976
• Solubility: Not determined

Dimethylmalononitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H228-H301+H311+H331-H315-H319
• Warning Statement： P210-P240-P241-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2926 4.1/PG 3
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-36/37/38
• Safety Instruction： S16-S26-S45-S36-S37-S39
• Hazardous Material Identification：
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：R11; R23/24/25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Other Chemical Reagents

Additional information on Dimethylmalononitrile

Dimethylmalononitrile (CAS No. 7321-55-3): A Versatile Intermediate in Modern Chemical Synthesis

Dimethylmalononitrile, with the chemical formula C₄H₂N₂O₂ and CAS number 7321-55-3, is a crucial intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structural properties make it a valuable building block for the synthesis of various complex molecules, including pharmaceuticals, specialty chemicals, and polymers. This article delves into the compound's properties, applications, and recent advancements in its utilization within the chemical and pharmaceutical sectors.

The molecular structure of Dimethylmalononitrile consists of a malonic acid derivative with both carboxyl groups replaced by nitrile groups. This substitution results in a highly reactive compound that readily participates in various chemical reactions, such as condensation, cyclization, and nucleophilic addition. These reactions are fundamental to the synthesis of more complex molecules, making it an indispensable tool in synthetic chemistry.

In recent years, Dimethylmalononitrile has garnered significant attention for its role in the development of novel pharmaceuticals. Its ability to serve as a precursor for β-keto esters and other reactive intermediates has been leveraged in the synthesis of active pharmaceutical ingredients (APIs). For instance, researchers have utilized Dimethylmalononitrile to develop new antiviral and anticancer agents. The compound's reactivity allows for the introduction of diverse functional groups, enabling the creation of structurally diverse drug candidates with tailored biological activities.

One of the most notable applications of Dimethylmalononitrile is in the synthesis of heterocyclic compounds. Heterocycles are essential components of many pharmaceuticals and natural products due to their biological activity and stability. Dimethylmalononitrile has been employed in constructing nitrogen-containing heterocycles, such as pyridines and pyrimidines, which are key motifs in many drugs. Recent studies have demonstrated its utility in generating complex scaffolds that mimic natural products with potent biological effects.

The compound's versatility extends to its role in polymer chemistry. Dimethylmalononitrile can be polymerized or copolymerized with other monomers to produce polymers with specific properties. These polymers find applications in various fields, including coatings, adhesives, and advanced materials. The ability to incorporate functional groups into the polymer chain via Dimethylmalononitrile allows for the creation of materials with tailored characteristics, such as biodegradability or enhanced mechanical strength.

In addition to its pharmaceutical and polymer applications, Dimethylmalononitrile has been explored for its use in agrochemicals. Its reactivity makes it a suitable candidate for synthesizing herbicides and pesticides. Researchers have utilized Dimethylmalononitrile to develop novel compounds that exhibit high efficacy against pests while maintaining environmental safety. This aligns with the growing demand for sustainable agrochemical solutions that minimize ecological impact.

The synthesis of Dimethylmalononitrile itself is an area of active research. Modern synthetic methods have focused on improving yield and selectivity while reducing environmental impact. Advances in catalytic processes have enabled more efficient production methods, making Dimethylmalononitrile more accessible for industrial applications. These developments underscore its importance as a chemical intermediate.

Recent studies have also highlighted the role of Dimethylmalononitrile in green chemistry initiatives. Researchers are exploring solvent-free reactions and alternative reaction conditions that minimize waste and energy consumption. These efforts are part of a broader movement toward sustainable chemical practices that align with global environmental goals.

The future prospects for Dimethylmalononitrile are promising, given its broad utility across multiple industries. As synthetic chemistry continues to evolve, new applications for this compound are likely to emerge. Ongoing research aims to expand its applications further by developing innovative synthetic strategies and exploring novel derivatives.

In conclusion, Dimethylmalononitrile (CAS No. 7321-55-3) is a multifaceted intermediate with significant contributions to modern chemical synthesis. Its role in pharmaceuticals, agrochemicals, and polymer chemistry underscores its importance as a building block for complex molecules. With ongoing advancements in synthetic methodologies and sustainability practices, Dimethylmalononitrile is poised to remain a vital component in the chemical industry for years to come.